Cas no 65996-19-2 (2-Bromo-4-phenylnicotinonitrile)
2-Bromo-4-phenylnicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-phenylnicotinonitrile
- 2-bromo-4-phenylpyridine-3-carbomitrile
- 2-Bromo-4-phenylpyridine-3-carbonitrile
-
- Inchi: 1S/C12H7BrN2/c13-12-11(8-14)10(6-7-15-12)9-4-2-1-3-5-9/h1-7H
- InChI Key: BTQGTPOXQWOEGL-UHFFFAOYSA-N
- SMILES: BrC1C(C#N)=C(C=CN=1)C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 252
- XLogP3: 3.2
- Topological Polar Surface Area: 36.7
2-Bromo-4-phenylnicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM523591-1g |
2-Bromo-4-phenylnicotinonitrile |
65996-19-2 | 97% | 1g |
$655 | 2022-06-10 | |
| Alichem | A019123753-1g |
2-Bromo-4-phenylnicotinonitrile |
65996-19-2 | 97% | 1g |
$673.20 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2038883-1g |
2-Bromo-4-phenylnicotinonitrile |
65996-19-2 | 1g |
¥6683.00 | 2024-05-04 |
2-Bromo-4-phenylnicotinonitrile Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 2-Bromo-4-phenylnicotinonitrile
Comprehensive Guide to 2-Bromo-4-phenylnicotinonitrile (CAS No. 65996-19-2): Properties, Applications, and Market Insights
2-Bromo-4-phenylnicotinonitrile (CAS No. 65996-19-2) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This nitrile derivative, featuring a bromine substituent and a phenyl group, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and manufacturers value this compound for its unique reactivity, making it a critical building block in modern drug discovery and material science applications.
The molecular structure of 2-Bromo-4-phenylnicotinonitrile combines three key functional elements: a pyridine core, a bromine atom at the 2-position, and a phenyl group at the 4-position. This arrangement creates distinct electronic properties that enable selective reactions in synthetic chemistry. Current trends in medicinal chemistry highlight the growing demand for such heterocyclic building blocks, particularly in the development of kinase inhibitors and other targeted therapies.
In pharmaceutical applications, 2-Bromo-4-phenylnicotinonitrile serves as a precursor for numerous drug candidates. Its structural features allow for efficient derivatization, making it valuable in creating libraries of compounds for high-throughput screening. Recent publications demonstrate its utility in developing potential treatments for neurological disorders and inflammatory conditions, aligning with the increasing focus on CNS-targeted therapeutics in the pharmaceutical industry.
The compound's physical properties include a molecular weight of 259.09 g/mol and characteristic solubility in common organic solvents. These properties make 2-Bromo-4-phenylnicotinonitrile particularly suitable for various synthetic transformations under mild conditions. Analytical chemists frequently employ techniques like HPLC and NMR to verify the purity of this material, as even minor impurities can significantly impact downstream reactions in process chemistry applications.
Market analysis reveals steady growth in demand for 2-Bromo-4-phenylnicotinonitrile, driven by expanding research in personalized medicine and fragment-based drug design. Suppliers have reported increased inquiries from contract research organizations and academic institutions working on protein-protein interaction inhibitors, reflecting broader industry trends toward novel therapeutic approaches.
Quality control standards for 2-Bromo-4-phenylnicotinonitrile typically require ≥98% purity, with strict limits on residual solvents and heavy metals. Manufacturers employ advanced purification techniques to meet these specifications, ensuring batch-to-batch consistency for critical research applications. The compound's stability under proper storage conditions (typically 2-8°C in inert atmosphere) makes it suitable for long-term research projects.
Recent synthetic methodology publications highlight innovative uses of 2-Bromo-4-phenylnicotinonitrile in cross-coupling reactions, particularly in palladium-catalyzed transformations. These developments align with the pharmaceutical industry's push toward more efficient synthetic routes and green chemistry principles, reducing waste and improving atom economy in drug production.
Safety considerations for handling 2-Bromo-4-phenylnicotinonitrile include standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended. Material safety data sheets provide detailed handling instructions to ensure safe laboratory practices when working with this chemical intermediate.
The global supply chain for 2-Bromo-4-phenylnicotinonitrile remains robust, with major suppliers offering both small-scale quantities for research and bulk quantities for developmental projects. Pricing trends reflect the compound's specialized nature, with costs influenced by purity requirements and order volumes. Researchers can typically obtain samples ranging from milligrams to kilograms depending on their specific project needs.
Future applications of 2-Bromo-4-phenylnicotinonitrile may expand into materials science, particularly in the development of organic electronic materials. The compound's conjugated system and functional group handles make it a potential candidate for creating novel organic semiconductors, an area experiencing significant growth due to advances in flexible electronics and energy storage technologies.
Academic and industrial researchers continue to explore new synthetic methodologies involving 2-Bromo-4-phenylnicotinonitrile, with recent literature describing its use in multicomponent reactions and cascade transformations. These developments contribute to the growing toolbox of synthetic organic chemistry, enabling more efficient construction of complex molecular architectures for drug discovery programs.
For laboratories considering 2-Bromo-4-phenylnicotinonitrile for their research, proper analytical characterization is essential. Standard protocols include confirmation of identity via mass spectrometry and purity assessment by chromatographic methods. Many suppliers now provide comprehensive analytical data packages with their products, facilitating seamless integration into research workflows and ensuring reproducible results in medicinal chemistry programs.
The environmental fate of 2-Bromo-4-phenylnicotinonitrile has been studied in limited capacity, with current data suggesting typical degradation pathways for aromatic nitriles. As sustainability becomes increasingly important in chemical research, future studies may focus on developing even more environmentally benign synthetic routes to this valuable intermediate.
In conclusion, 2-Bromo-4-phenylnicotinonitrile (CAS No. 65996-19-2) represents an important tool for modern chemical research, particularly in pharmaceutical development. Its unique combination of reactivity and structural features ensures its continued relevance in drug discovery pipelines and specialty chemical applications. As synthetic methodologies advance and new therapeutic targets emerge, this compound will likely maintain its position as a valuable building block for innovative research programs worldwide.
65996-19-2 (2-Bromo-4-phenylnicotinonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)